Cas no 353238-51-4 (2-(1-methylcyclopropyl)-1,3,4-oxadiazole)

2-(1-methylcyclopropyl)-1,3,4-oxadiazole structure
353238-51-4 structure
Product Name:2-(1-methylcyclopropyl)-1,3,4-oxadiazole
CAS No:353238-51-4
MF:C6H8N2O
MW:124.1405210495
CID:828842
PubChem ID:10749172
Update Time:2025-04-19

2-(1-methylcyclopropyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(1-methylcyclopropyl)-1,3,4-oxadiazole
    • 1,3,4-oxadiazole, 2-(1-methylcyclopropyl)-
    • LogP
    • Inchi: 1S/C6H8N2O/c1-6(2-3-6)5-8-7-4-9-5/h4H,2-3H2,1H3
    • InChI Key: YWUFRMZKROSGOA-UHFFFAOYSA-N
    • SMILES: O1C=NN=C1C1(C)CC1

Computed Properties

  • Exact Mass: 124.06374
  • Monoisotopic Mass: 124.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.181
  • Boiling Point: 183 ºC
  • Flash Point: 65 ºC
  • Refractive Index: 1.509
  • PSA: 38.92

2-(1-methylcyclopropyl)-1,3,4-oxadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY389684-1g
2-(1-Methylcyclopropyl)-1,3,4-oxadiazole
353238-51-4 ≥95%
1g
¥12150.00 2025-04-15
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